Cas no 1070959-68-0 (3,4,5-triethoxy-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide)

• Product Name: 3,4,5-triethoxy-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide
• CAS No: 1070959-68-0
• MF: C₂₅H₃₂N₂O₅
• MW: 440.531987190247
• CID: 6432862
• PubChem ID: 25861227
• Update Time: 2025-06-11

3,4,5-triethoxy-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-triethoxy-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide
• 3,4,5-triethoxy-N-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]benzamide
• F5097-0080
• 3,4,5-triethoxy-N-(4-(2-oxo-2-(pyrrolidin-1-yl)ethyl)phenyl)benzamide
• VU0635172-1
• 1070959-68-0
• AKOS024497613

• Inchi： 1S/C25H32N2O5/c1-4-30-21-16-19(17-22(31-5-2)24(21)32-6-3)25(29)26-20-11-9-18(10-12-20)15-23(28)27-13-7-8-14-27/h9-12,16-17H,4-8,13-15H2,1-3H3,(H,26,29)
• InChI Key： YRYWSFOFEFKJOR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC(=O)N2CCCC2)C=C1)(=O)C1=CC(OCC)=C(OCC)C(OCC)=C1

Computed Properties

• Exact Mass: 440.23112213g/mol
• Monoisotopic Mass: 440.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 77.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3,4,5-triethoxy-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide

Introduction to 3,4,5-triethoxy-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide (CAS No. 1070959-68-0)

The compound 3,4,5-triethoxy-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide, identified by its CAS number 1070959-68-0, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential applications in therapeutic interventions. The presence of multiple ethoxy groups and a pyrrolidinyl moiety in its structure suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of benzamide derivatives in drug discovery. The benzamide core is a well-documented pharmacophore that exhibits diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. In particular, the modification of the benzamide scaffold with functional groups such as ethoxy and pyrrolidinyl substituents can lead to enhanced binding affinity and selectivity towards specific biological targets. This compound, with its intricate architecture, is likely to exhibit novel pharmacological properties that could be exploited for the development of new therapeutic agents.

The 3,4,5-triethoxy-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide structure presents a fascinating example of how structural complexity can be leveraged to modulate biological activity. The ethoxy groups at the 3, 4, and 5 positions introduce hydrophobicity and potential hydrogen bonding capabilities, while the pyrrolidinyl side chain provides a polar interaction surface. This combination of features makes the compound an intriguing subject for further investigation into its mechanism of action and potential therapeutic applications.

Current research in medicinal chemistry increasingly emphasizes the development of molecules with multifunctional properties. The 3,4,5-triethoxy-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide molecule embodies this trend by incorporating multiple functional groups that can interact with different biological pathways. Such multifunctionality is often associated with enhanced therapeutic efficacy and reduced side effects. Preliminary studies suggest that this compound may exhibit inhibitory activity against various enzymes and receptors relevant to inflammatory and neurological disorders.

The synthesis of 3,4,5-triethoxy-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide involves a series of well-established organic reactions that highlight the synthetic versatility of benzamide derivatives. The introduction of ethoxy groups at the 3, 4, and 5 positions requires careful control of reaction conditions to ensure regioselectivity. Similarly, the attachment of the pyrrolidinyl side chain necessitates precise functional group transformations to maintain structural integrity. These synthetic challenges underscore the complexity and sophistication involved in developing novel pharmaceutical compounds.

In conclusion, 3,4,5-triethoxy-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide (CAS No. 1070959-68-0) represents a promising candidate for further exploration in drug discovery. Its unique structural features and potential biological activities make it an attractive molecule for developing new therapeutic agents. As research in medicinal chemistry continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs and improving patient outcomes.